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Compound of Interest

Compound Name: N-methoxyformamide
CAS No.: 34005-41-9
Cat. No.: B1607286
Get Quote
. J

CAS: 34005-41-9 | Molecular Formula:

Document Type: Technical Safety Guide (Whitepaper) Author: Senior Application Scientist
Date: October 26, 2023

Executive Summary & Critical Disambiguation

STOP AND VERIFY: Before proceeding, you must verify the chemical identity. There is a
critical nomenclature risk between N-Methoxyformamide (the subject of this guide) and N-
Methylformamide (NMF, a common solvent). Confusing these two can lead to catastrophic
experimental failure and severe safety gaps.
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N-Methoxyformamide N-Methylformamide
Feature

(Target) (Common Solvent)
Structure
CAS 34005-41-9 123-39-7

) ] N-Alkoxyamide (Hydroxamic )

Functionality ) ] Secondary Amide

acid deriv.)

] Genotoxicity (Suspected), o o

Primary Hazard Reprotoxicity, Hepatotoxicity

Instability

o Hydrolyzes to O-
Reactivity ) Stable polar solvent
Methylhydroxylamine

Guidance: This document specifically covers N-Methoxyformamide, a specialized reagent
often used as a formyl donor or intermediate in the synthesis of N-alkoxy compounds. Due to
the scarcity of specific toxicological data for this niche compound, this guide utilizes Structure-
Activity Relationship (SAR) protocols, treating the substance as a "High-Hazard Unknown" with
potential mutagenic properties typical of the N-O bond class.

Physicochemical Profile & Stability

N-Methoxyformamide is an N-substituted formamide bearing an alkoxy group. This structural
feature introduces thermal instability not seen in simple alkyl amides.

Table 1: Technical Specifications
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Property Data / Prediction Operational Implication

Viscosity changes may

Physical State Colorless to pale yellow oil o o
indicate polymerization.
Molecular Weight 75.07 g/mol -
- ) ) Do not distill at atm pressure.
Boiling Point ~170-180°C (Predicted) ]
Risk of thermal runaway.
Lipophilic enough to penetrate
Solubility Water, MeOH, DCM, THF skin; hydrophilic enough to
enter blood.
] Combustible. Treat as Class
Flash Point > 80°C (Est.)[1]
MA.
Releases O-
Decomposition Hydrolytic & Thermal Methylhydroxylamine
(Toxic/Mutagen).

Hazard Identification: The "Black Box" Approach

Because specific LD50 data for CAS 34005-41-9 is limited, we apply the Precautionary
Principle. We model the hazards based on its metabolic and chemical degradation products.

The Hydrolysis Hazard

Upon contact with mucosal membranes (lungs, eyes) or in acidic aqueous waste streams, N-
methoxyformamide hydrolyzes.

e Formic Acid: Corrosive, causes acidosis.

e O-Methylhydroxylamine: A known mutagen and skin sensitizer. It interferes with base
excision repair mechanisms in DNA.

GHS Classification (Derived)

o Health Hazard: Suspected of causing genetic defects (Muta. 2).
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o Skin/Eye: Causes skin irritation (Skin Irrit.[2] 2) and serious eye irritation (Eye Irrit.[3][4][5]
2A).

e Sensitization: May cause an allergic skin reaction (Skin Sens. 1).

Visualizing the Hazard Logic

The following diagram illustrates the decision matrix for handling this compound based on its
degradation pathways.

Formic Acid
(Corrosive)

Moisture/Acid

Contact (Hydrolysis) DNA Adducts

N-Methoxyformamide
(CAS 34005-41-9)

Heat > 100°C Thermal Runaway

(Gas Evolution)

Click to download full resolution via product page

Caption: Degradation pathways of N-methoxyformamide leading to toxic byproducts.

Engineering Controls & Personal Protective
Equipment (PPE)[1][7]

Do not rely on standard "lab safety" for N-alkoxyamides. The permeation rates of small, polar
amides through standard nitrile are dangerously high.

Engineering Controls

e Primary Containment: All handling must occur within a certified Chemical Fume Hood or
Glovebox.

o Atmosphere: For synthesis involving heating, use an inert atmosphere (Nitrogen/Argon) to
prevent oxidative decompaosition.
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» Decontamination: Dedicated waste lines. Do not pour down the sink; hydrolysis in plumbing

PPE Matrix

traps can release toxic vapors back into the lab.

Component

Specification

Rationale

Gloves (Primary)

Butyl Rubber (0.7mm)

Standard Nitrile degrades

rapidly against polar amides.

Gloves (Splash)

Double-glove Nitrile

Acceptable only for momentary
touch; change immediately

upon splash.

Respiratory

Full-face respirator with ABEK
filters

If fume hood failure occurs.
Protects against amines and

organic vapors.

Body

Tyvek Lab Coat

Prevents absorption through
fabric (cotton absorbs and
holds the chemical against
skin).

Experimental Handling Protocol

Storage[8][9]

Temperature: Store at 2—8°C (Refrigerated).

Environment: Store under inert gas (Argon/Nitrogen) in a desiccator. Moisture triggers slow

hydrolysis.

Container: Amber glass with Teflon-lined caps. Avoid metal containers due to potential

corrosion from hydrolysis byproducts.

Synthesis & Usage Workflow

This workflow ensures self-validating safety checks before the experiment begins.
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Start: N-Methoxyformamide Usage
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Is it CAS 34005-41-9?
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Butyl Gloves + Fume Hood
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(Temp < 60°C)

Quench:
Cold, Buffered Solution

Waste:
Segregated Organic (Amine)
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Caption: Operational workflow emphasizing verification and anhydrous conditions.

Quenching & Waste Disposal

e Quenching: Do not quench directly with strong acid. Use a buffered solution (pH 7) or dilute
Sodium Bicarbonate to neutralize any formic acid generated without accelerating amine
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release.

o Waste Stream: Segregate into "Organic Waste - Toxic/Amine containing."

o Labeling: Explicitly label waste containers: "Contains N-Alkoxyamides - Potential Mutagen.”

Emergency Response Protocols
Exposure Scenarios

o Skin Contact: Immediate wash with Polyethylene Glycol (PEG 400) followed by soap and
water. Why PEG? It solubilizes lipophilic amides better than water alone.

o Eye Contact: Flush for 15 minutes. Isotonic saline is preferred over water to prevent osmotic
damage to corneal cells.

 Inhalation: Evacuate to fresh air. If breathing is labored, administer oxygen. Monitor for
delayed pulmonary edema (common with amide/amine inhalation).

Spill Management

o Evacuate the immediate area (10-meter radius).
o Don PPE: Butyl gloves and respirator.
o Neutralize: Cover spill with Vermiculite or Sand. Do not use sawdust (combustible).

o Clean: Wash area with a dilute surfactant solution. Test pH of surface to ensure no acidic
residue remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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